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Compound of Interest

Compound Name: Levatin

Cat. No.: B241495 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Levatin (CAS: 140670-84-4) is an 18-Norclerodane diterpene isolated from Croton levatii.

Diterpenoids from Croton species have been reported to possess a range of biological

activities, including cytotoxic and anti-inflammatory effects[1][2]. The traditional uses of Croton

species in treating various ailments suggest the therapeutic potential of their constituent

compounds[3][4][5]. These application notes provide essential information for the proper

storage, handling, and use of Levatin powder in a research setting.

Storage and Stability
Proper storage of Levatin powder is critical to maintain its integrity and stability for

experimental use. The following table summarizes the recommended storage conditions.
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Parameter Condition Duration

Powder
Store at -20°C in a dry, dark

place.
3 years

In Solvent
Store at -80°C in a tightly

sealed vial.
1 year

Shipping
Shipped with blue ice or at

ambient temperature.
N/A

Handling and Safety Precautions
Levatin is a high-purity compound intended for research use only. Standard laboratory safety

protocols should be followed when handling this powder.

Aspect Guideline

Personal Protective Equipment (PPE)
Wear a lab coat, safety glasses, and chemical-

resistant gloves.

Ventilation
Handle in a well-ventilated area or a chemical

fume hood to avoid inhalation of dust particles.

Spill Management

In case of a spill, avoid generating dust. Gently

sweep the powder into a container for disposal.

Clean the area with a damp cloth.

Disposal
Dispose of waste material in accordance with

local, state, and federal regulations.

Incompatibilities Avoid contact with strong oxidizing agents.

Experimental Protocols
Preparation of Stock Solutions
The following protocol outlines the steps for preparing a stock solution of Levatin.

Materials:
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Levatin powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Vortex mixer

Calibrated pipettes

Procedure:

Equilibrate the vial of Levatin powder to room temperature before opening.

Weigh the desired amount of Levatin powder in a sterile microcentrifuge tube.

Add the calculated volume of DMSO to achieve the desired stock concentration (e.g., 10

mM).

Vortex the solution until the Levatin powder is completely dissolved. Gentle warming in a

water bath (37°C) may aid dissolution.

Aliquot the stock solution into smaller volumes in tightly sealed vials to avoid repeated

freeze-thaw cycles.

Store the aliquots at -80°C.

Preparation of Working Solutions
This protocol describes the dilution of the stock solution to prepare working solutions for in vitro

experiments.

Materials:

Levatin stock solution (e.g., 10 mM in DMSO)

Appropriate cell culture medium or buffer

Sterile tubes
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Calibrated pipettes

Procedure:

Thaw an aliquot of the Levatin stock solution at room temperature.

Perform a serial dilution of the stock solution with the appropriate cell culture medium or

buffer to achieve the desired final concentrations for your experiment.

Ensure that the final concentration of DMSO in the working solution is not toxic to the cells

(typically <0.1%).

Use the freshly prepared working solutions for your experiments.

Signaling Pathways and Mechanism of Action
The specific signaling pathways and the precise mechanism of action for Levatin have not

been extensively characterized in the scientific literature. Diterpenes isolated from Croton

species have been shown to exhibit a variety of biological activities, including anti-inflammatory

and cytotoxic effects, which may involve pathways such as NF-κB or apoptotic signaling[3][5]

[6]. However, further research is required to elucidate the specific molecular targets of Levatin.
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General Experimental Workflow for Levatin Powder
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Caption: General workflow for handling and using Levatin powder.
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Solution Preparation Logic

Stock Solution

Working Solutions

Levatin Powder
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Caption: Logic for preparing Levatin stock and working solutions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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